4-bromo-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide

• IUPAC Name: 4-bromo-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C21H15BrN2O3/c1-12-2-9-19-17(10-12)24-21(27-19)16-11-15(7-8-18(16)25)23-20(26)13-3-5-14(22)6-4-13/h2-11,25H,1H3,(H,23,26)
• InChI Key: MKGWSAYAYLUQDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=C(C=CC(=C3)NC(=O)C4=CC=C(C=C4)Br)O
• Molecular Formula: C21H15BrN2O3
• Molecular Weight: 423.3 g/mol

Description

The compound “4-bromo-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide” is a complex organic molecule. It contains a benzamide group, which is a carboxamide derived from benzoic acid. It also contains a benzoxazole group, which is a heterocyclic compound consisting of a benzene ring fused to an oxazole ring. The molecule also has a bromine atom and a hydroxy group attached to the benzene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the benzoxazole and benzamide moieties. The benzoxazole could be synthesized via a condensation reaction of 2-aminophenol and acetic acid. The benzamide could be synthesized from benzoic acid and ammonia. The final steps would involve the introduction of the bromine and hydroxy groups, likely through electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The benzoxazole and benzamide groups would contribute to the planarity of the molecule, while the bromine and hydroxy groups could potentially introduce some steric hindrance.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple aromatic rings would likely make it relatively non-polar and insoluble in water. The bromine and hydroxy groups could potentially form halogen or hydrogen bonds, respectively.

Future Directions

The future research directions for this compound would likely depend on its intended use. If it shows promise in medicinal chemistry, for example, further studies could be conducted to optimize its structure for better activity or selectivity.